3-cyclopropyl-N-(2-fluoro-4-hydroxyphenyl)-3-hydroxy-3-phenylpropanamide

• IUPAC Name: 3-cyclopropyl-N-(2-fluoro-4-hydroxyphenyl)-3-hydroxy-3-phenylpropanamide
• InChI: InChI=1S/C18H18FNO3/c19-15-10-14(21)8-9-16(15)20-17(22)11-18(23,13-6-7-13)12-4-2-1-3-5-12/h1-5,8-10,13,21,23H,6-7,11H2,(H,20,22)
• InChI Key: MNKYTCURSYRJNM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CC(=O)NC2=C(C=C(C=C2)O)F)(C3=CC=CC=C3)O
• Molecular Formula: C18H18FNO3
• Molecular Weight: 315.3 g/mol

Description

3-cyclopropyl-N-(2-fluoro-4-hydroxyphenyl)-3-hydroxy-3-phenylpropanamide is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is a member of the class of drugs known as COX-2 inhibitors, which are used to treat pain and inflammation.

Mechanism of Action

The mechanism of action of 3-cyclopropyl-N-(2-fluoro-4-hydroxyphenyl)-3-hydroxy-3-phenylpropanamide involves the selective inhibition of the COX-2 enzyme. The compound binds to the active site of the enzyme, preventing it from producing prostaglandins. This results in a reduction in pain and inflammation.
Biochemical and physiological effects:
Research has shown that this compound has a number of biochemical and physiological effects. The compound has been shown to reduce the production of prostaglandins, which are responsible for pain and inflammation. It also has an analgesic effect, reducing pain perception in animal models. Additionally, the compound has been shown to have a protective effect on the gastrointestinal tract, reducing the risk of gastrointestinal bleeding associated with traditional NSAIDs.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-cyclopropyl-N-(2-fluoro-4-hydroxyphenyl)-3-hydroxy-3-phenylpropanamide is its selectivity for the COX-2 enzyme. This makes it a promising candidate for the treatment of pain and inflammation with fewer side effects than traditional NSAIDs. However, the compound has limited solubility in water, which can make it difficult to work with in lab experiments. Additionally, the compound has not yet been tested in human clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are a number of potential future directions for research on 3-cyclopropyl-N-(2-fluoro-4-hydroxyphenyl)-3-hydroxy-3-phenylpropanamide. One area of research could be to investigate the compound's efficacy in the treatment of specific inflammatory conditions such as arthritis or osteoarthritis. Another potential direction could be to investigate the compound's safety and efficacy in human clinical trials. Additionally, researchers could explore modifications to the compound's structure to improve its solubility and other properties. Overall, this compound shows promise as a potential therapeutic agent for the treatment of pain and inflammation, and further research is needed to fully understand its potential.

Synthesis Methods

The synthesis of 3-cyclopropyl-N-(2-fluoro-4-hydroxyphenyl)-3-hydroxy-3-phenylpropanamide involves the reaction of 2-fluoro-4-hydroxybenzaldehyde with cyclopropylmethylamine and phenylacetic acid in the presence of a catalyst. The compound is then purified through a series of chromatographic techniques to obtain a pure product.

Scientific Research Applications

Research has shown that 3-cyclopropyl-N-(2-fluoro-4-hydroxyphenyl)-3-hydroxy-3-phenylpropanamide has potential therapeutic applications in the treatment of pain and inflammation. The compound selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins that cause pain and inflammation. This makes it a promising candidate for the treatment of conditions such as arthritis, osteoarthritis, and other inflammatory disorders.